N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide

• IUPAC Name: N'-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzohydrazide
• InChI: InChI=1S/C20H20N4O5S2/c25-19(13-3-5-14(6-4-13)31(26,27)24-7-1-2-8-24)22-23-20-21-15-11-16-17(12-18(15)30-20)29-10-9-28-16/h3-6,11-12H,1-2,7-10H2,(H,21,23)(H,22,25)
• InChI Key: FKYQAKGBUVFEIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=CC5=C(C=C4S3)OCCO5
• Molecular Formula: C20H20N4O5S2
• Molecular Weight: 460.5 g/mol

Description

N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H20N4O5S2 and its molecular weight is 460.52. The purity is usually 95%.
BenchChem offers high-quality N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiglycation and Antioxidant Potential

Compounds with complex heterocyclic structures, including those similar to the queried chemical, have been synthesized and evaluated for their antiglycation and antioxidant activities. For example, a study on novel imidazo[4,5-b]pyridine benzohydrazones demonstrated significant antiglycation activity, indicating potential applications in managing complications related to diabetes and aging, where glycation plays a critical role. The study also highlighted the correlation between antiglycation activities and antioxidant effects, suggesting these compounds' utility in combating oxidative stress (Taha et al., 2015).

Anticancer Evaluation

Another significant application of such structurally complex compounds is in the development of anticancer agents. Research involving the synthesis of new pyridine-3-carbonitrile derivatives and their evaluation against cancer cell lines has shown promising results. These compounds displayed cytotoxicity against breast cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Mansour et al., 2021).

Microbial Studies

Complex benzothiazole derivatives have been investigated for their antibacterial and antifungal activities, demonstrating the potential for these compounds in developing new antimicrobial agents. Studies have shown that certain derivatives exhibit variable and modest activity against a range of bacterial and fungal strains, indicating the importance of structural modifications to enhance antimicrobial efficacy (Patel & Agravat, 2007).

Electrochromic Materials

Furthermore, these compounds' unique electronic and structural properties make them candidates for applications in materials science, such as the development of electrochromic materials. Research into thiadiazolo[3,4-c]pyridine and its derivatives has explored their use in creating novel electrochromic polymers with potential applications in smart windows, displays, and other electronic devices (Ming et al., 2015).